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Compound of Interest

Compound Name: NPS ALX Compound 4a

Cat. No.: B15616191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NPS ALX Compound 4a is a potent and selective antagonist of the 5-hydroxytryptamine-6 (5-

HT6) receptor, with a reported IC50 of 7.2 nM and a Ki of 0.2 nM.[1][2][3] Its selectivity makes it

a valuable tool for investigating the role of the 5-HT6 receptor in various physiological and

pathological processes, particularly in the central nervous system.[4][5] Accurate preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of NPS
ALX Compound 4a stock solutions.

Data Presentation
A summary of the key quantitative data for NPS ALX Compound 4a is presented in the table

below for easy reference.
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Property Value Source(s)

Molecular Weight 504.47 g/mol [4][6][7]

Molecular Formula C₂₅H₂₅N₃O₂S·2HCl [4][6][7]

Appearance Pale yellow solid [6]

Purity ≥99% [5][7]

Solubility Soluble to 100 mM in DMSO [7]

Storage of Solid Store at +4°C or -20°C [6][7]

IC50 7.2 nM [1][2]

Ki 0.2 nM [1][2]

Experimental Protocols
Materials

NPS ALX Compound 4a dihydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber, or light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NPS ALX Compound 4a
in DMSO. Adjust the quantities as needed for your specific experimental requirements.
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Equilibrate Compound: Before opening, allow the vial of solid NPS ALX Compound 4a to

equilibrate to room temperature for at least 20 minutes. This prevents the condensation of

moisture, which can affect the stability of the compound.

Weigh Compound: Accurately weigh the desired amount of NPS ALX Compound 4a powder

using a calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, you will

need to weigh 5.045 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 504.47 g/mol = 0.0050447 g = 5.045 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed compound. For a 10 mM solution with 5.045 mg of compound, add 1 mL of

DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until

the solid is completely dissolved. If necessary, briefly sonicate the solution in a water bath to

aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from

light. Store the aliquots at -20°C or -80°C for long-term storage. When stored properly,

DMSO stock solutions are generally stable for several months.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution is typically diluted in cell culture medium to the

final desired concentration.

Intermediate Dilution (Recommended): To minimize the final concentration of DMSO in your

experiment, it is good practice to first prepare an intermediate dilution of the stock solution in
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your aqueous buffer or cell culture medium.

Final Dilution: Add the appropriate volume of the intermediate dilution to your experimental

system to achieve the final working concentration.

Vehicle Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the samples treated with NPS ALX
Compound 4a.

Note: The final concentration of DMSO in cell-based assays should be kept low (typically

<0.5%) to avoid solvent-induced cytotoxicity or off-target effects.

Mandatory Visualizations
Signaling Pathway of 5-HT6 Receptor Antagonism
The following diagram illustrates the canonical signaling pathway of the 5-HT6 receptor and the

inhibitory effect of NPS ALX Compound 4a. The 5-HT6 receptor is primarily coupled to a Gs

protein, which activates adenylyl cyclase, leading to an increase in intracellular cAMP and

subsequent activation of Protein Kinase A (PKA) and the ERK1/2 signaling cascade.[1][8] By

blocking the binding of serotonin (5-HT) to the receptor, NPS ALX Compound 4a inhibits these

downstream signaling events.[4]
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Caption: 5-HT6 Receptor Signaling Pathway and Inhibition by NPS ALX Compound 4a.

Experimental Workflow for Stock Solution Preparation
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This workflow diagram outlines the key steps for preparing a stock solution of NPS ALX
Compound 4a.
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Caption: Workflow for Preparing NPS ALX Compound 4a Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

